n-butyl-N-4-pyridylsulphonamide

• Molecular Formula: C9H14N2O2S
• Molecular Weight: 214.29 g/mol
• IUPAC Name: N-pyridin-4-ylbutane-1-sulfonamide
• InChI: InChI=1S/C9H14N2O2S/c1-2-3-8-14(12,13)11-9-4-6-10-7-5-9/h4-7H,2-3,8H2,1H3,(H,10,11)
• InChI Key: QSKINKDWWNUEBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=CC=NC=C1

Description

N-butyl-N-4-pyridylsulphonamide is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

51.0 g of 4-aminopyridine (0.542 mol) and 75.0 ml of triethylamine (54.8 g, 0.542 mol) were dissolved at 50° C. in 540 ml of THF. Again at 50° C., 70.3 ml of n-butanesulphonyl chloride (84.9 g, 0.542 mol) were added dropwise to this solution over the course of 1 h. After 19 h of stirring at 50° C. the reaction mixture was diluted with 500 ml of methylene chloride and extracted twice with 500 ml of 1 N NaOH. The aqueous phase was adjusted to a pH of 6-7 with concentrated HCl and then extracted with 500 ml of methylene chloride. The organic phase was dried over magnesium sulphate and the methylene chloride was removed by distillation. The 30 g of crude product obtained were recrystallized from acetonitrile. This gave 19.0 g of clean product. The constitution of the compound was verified by NMR-spectroscopy.